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Compound of Interest |

Compound Name: 6-(Propan-2-yloxy)pyridin-3-amine
CAS No.: 52025-36-2
Cat. No.: B3143267
Get Quote
. J

6-(Propan-2-yloxy)pyridin-3-amine, also known as 6-isopropoxypyridin-3-amine, is a
substituted aminopyridine that has emerged as a valuable building block in medicinal
chemistry. The aminopyridine moiety is a common feature in a wide range of biologically active
compounds, including numerous kinase inhibitors developed for targeted cancer therapies.[1]
[2] The strategic placement of a nucleophilic amino group and a tunable isopropoxy group on
the pyridine ring makes this compound a versatile synthon for constructing complex molecular
architectures, often through robust methodologies like palladium-catalyzed cross-coupling
reactions.[3]

However, its utility in synthesis is matched by a significant hazard profile. As a highly toxic and
irritating substance, the safe handling of 6-(Propan-2-yloxy)pyridin-3-amine is paramount to
ensuring researcher safety and experimental integrity. This guide moves beyond generic safety
data sheets to provide a detailed, field-proven framework for managing this chemical in a
research and development setting. It is structured to explain the causality behind safety
protocols, empowering scientists to build self-validating systems of safe laboratory practice.
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Section 1: Comprehensive Hazard Analysis and Risk
Mitigation
A thorough understanding of a compound's intrinsic hazards is the foundation of safe handling.

6-(Propan-2-yloxy)pyridin-3-amine presents multiple acute and chronic risks that necessitate
stringent controls.

Toxicological Profile

The primary danger of this compound lies in its high acute toxicity via multiple routes of
exposure. It is classified under GHS as Acute Toxicity, Category 3 for oral, dermal, and
inhalation routes. This classification indicates that even small quantities can be toxic if
swallowed, inhaled, or absorbed through the skin. Furthermore, it may cause damage to
unspecified organs through prolonged or repeated exposure (Specific Target Organ Toxicity -
Repeated Exposure, Category 2).

The compound is also a significant irritant, classified as causing serious eye irritation (Category
2A) and skin irritation (Category 2). Inhalation may also lead to respiratory irritation (Specific
Target Organ Toxicity - Single Exposure, Category 3).[4]
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Hazard Class GHS Category Hazard Statement
Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 )
skin
Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. L H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation

H335: May cause respiratory

STOT - Single Exposure Category 3 o

irritation

H373: May cause damage to
STOT - Repeated Exposure Category 2 organs through prolonged or

repeated exposure

STOT: Specific Target Organ
Toxicity

Physicochemical Hazards

While not highly flammable, 6-(Propan-2-yloxy)pyridin-3-amine is combustible. A critical,
often overlooked hazard is its potential to form explosive mixtures with air upon intense
heating. Its vapors are heavier than air and can spread along floors, potentially reaching distant
ignition sources. For the solid form, if finely distributed and whirled up, a dust explosion
potential may be assumed.

Risk Assessment Workflow

Before any new project or procedure involving this compound, a formal risk assessment is
mandatory. The following workflow should be adopted to ensure all hazards are identified and
controlled.
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Caption: Risk assessment workflow for handling hazardous compounds.
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Section 2: Key Physicochemical Properties

Understanding the physical properties of 6-(Propan-2-yloxy)pyridin-3-amine is crucial for
designing safe handling procedures. Its melting point is particularly noteworthy, as it suggests
the compound may be encountered as a low-melting solid or a liquid, depending on ambient
laboratory conditions.

Property Value Source
CAS Number 52025-36-2 [4][5][6]
Molecular Formula CsH12N20 [7]
Molecular Weight 152.19 g/mol [7]
Appearance Brown to black liquid or solid [4]
Melting Point 60 - 63 °C (140 - 145 °F)

Boiling Point 248 °C (478 °F)

The relatively low melting point necessitates a handling protocol that can accommodate both
solid and liquid phases. If handled as a solid, care must be taken to avoid generating dust. If
handled as a liquid, its vapor pressure, while not high, still presents an inhalation risk due to the
compound's high toxicity.

Section 3: Engineering Controls & Personal
Protective Equipment (PPE)

Given the compound's hazard profile, a multi-layered approach to protection, prioritizing
engineering controls, is essential. This follows the established hierarchy of controls to minimize
reliance on human behavior alone.
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Caption: Hierarchy of controls, prioritizing engineering solutions.

Mandatory Engineering Controls

¢ Chemical Fume Hood: All handling of 6-(Propan-2-yloxy)pyridin-3-amine, including
weighing, transfers, and reactions, must be performed inside a certified chemical fume hood.
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This is the primary engineering control to prevent inhalation of toxic dust or vapors.

o Ventilation: The laboratory must have sufficient general ventilation to ensure any fugitive
emissions are diluted and exhausted.[8]

Personal Protective Equipment (PPE) Protocol

PPE is the last line of defense and must be worn at all times when handling this compound.

o Hand Protection: Wear robust chemical-resistant gloves. Standard nitrile gloves may offer
splash protection but should be changed immediately upon contamination. For extended
handling, consider double-gloving or using thicker gloves like neoprene.

o Eye and Face Protection: Chemical safety goggles and a face shield are required.[8]
Goggles protect against splashes, while the face shield provides an additional barrier for the
entire face.

» Body Protection: A flame-retardant lab coat is essential. An additional chemical-resistant
apron should be worn when handling larger quantities or when there is a significant risk of
splashes.[8]

» Respiratory Protection: For routine operations within a functioning fume hood, respiratory
protection is not typically required. However, in the event of a spill or failure of engineering
controls, a NIOSH-approved respirator with organic vapor cartridges is necessary.[8]

Section 4: Standard Operating Procedures (SOPSs)
for Handling

The following protocols are designed to be self-validating systems, where the "why" behind
each step reinforces safe practice.

SOP: Weighing and Aliquoting

e Preparation: Don all required PPE. Designate a specific area within the fume hood for
weighing. Place a plastic-backed absorbent liner on the work surface to contain any minor
spills.
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Tare Container: Place a clean, tared secondary container (e.g., a beaker) on the analytical
balance inside the fume hood.

Dispensing: Carefully open the main container. Using a clean spatula or pipette, transfer the
approximate required amount of the compound into a smaller, sealable vial (the primary
container). Avoid generating dust by making slow, deliberate movements. If the compound is
liquid, use a pipette.

Weighing: Seal the primary container. Remove it from the balance, then place the sealed
primary container on the balance to obtain the precise weight. This "weighing by difference"
method prevents contamination of the balance with a highly toxic substance.

Cleanup: Tightly seal the main stock bottle. Wipe down the spatula/pipette with a solvent-
moistened cloth (e.g., ethanol) inside the hood, disposing of the cloth into a designated solid
hazardous waste container.

SOP: Solution Preparation

e Setup: In the fume hood, place a stir plate and a flask appropriately sized for the final

solution volume.

Solvent Addition: Add the desired solvent to the flask first. This minimizes the risk of
splashing the neat, toxic compound.

Compound Addition: Carefully add the pre-weighed 6-(Propan-2-yloxy)pyridin-3-amine to
the solvent in the flask.

Dissolution: Add a magnetic stir bar and begin stirring. If necessary, gently warm the solution,
but do not heat aggressively to avoid creating vapors. Ensure the flask is loosely capped or
equipped with a drying tube to prevent pressure buildup.

Storage: Once dissolved, transfer the solution to a clearly labeled, sealed container for
storage or immediate use.

Section 5: Storage and Chemical Incompatibility
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Proper storage is critical for maintaining the chemical's integrity and preventing hazardous
reactions.

o Storage Conditions: Store in a tightly closed container in a dry, cool, and well-ventilated area.
[9] The recommended storage temperature is between 2-8°C.[4][9] The storage location
should be a designated, locked cabinet for toxic chemicals to restrict access to authorized
personnel only.

e Incompatible Materials: Avoid contact with strong oxidizing agents and strong acids.[8][10]
The amine group is basic and will react exothermically with strong acids. As an amine, it can
also react with aldehydes, ketones, and epoxides.[8] These incompatibilities are rooted in the
nucleophilic nature of the amino group and its potential for oxidation.

Section 6: Emergency Response Protocols

Rapid and correct response to an emergency can significantly mitigate harm.
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Emergency Situation Response Protocol

Immediately remove all contaminated clothing.
) Rinse the affected skin area with copious
Skin Contact .
amounts of water for at least 15 minutes. Seek

immediate medical attention.[11]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact )
lenses if present and easy to do. Seek
immediate medical attention from an

ophthalmologist.[11]

Move the victim to fresh air and keep them at
rest in a position comfortable for breathing. If

Inhalation breathing is difficult or has stopped, provide
artificial respiration. Seek immediate medical
attention.[11]

Do NOT induce vomiting. If the person is

conscious, give two glasses of water to drink.
Ingestion Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Evacuate the area. Wearing full PPE, cover the
spill with an inert absorbent material (e.g.,

Small Spill vermiculite, sand). Sweep up the material and
place it in a sealed, labeled container for

hazardous waste disposal.[10]

Evacuate the lab. Use a dry chemical, COz2, or
e water spray extinguisher. Firefighters must wear
ire
self-contained breathing apparatus and full

protective clothing.[10]

Section 7: Waste Management and Decontamination

All waste streams containing 6-(Propan-2-yloxy)pyridin-3-amine are considered hazardous.
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» Waste Disposal: Dispose of all solid and liquid waste in clearly labeled, sealed hazardous
waste containers. Do not mix with incompatible waste streams. Arrange for disposal via an
approved waste disposal plant.

o Decontamination: Decontaminate all glassware by rinsing with a suitable organic solvent
(e.g., ethanol or acetone) in the fume hood. Collect the rinsate as hazardous waste. After the
initial solvent rinse, glassware can be washed with soap and water. Decontaminate work
surfaces in the fume hood by wiping with a solvent-moistened towel, disposing of the towel
as solid hazardous waste.

Conclusion

6-(Propan-2-yloxy)pyridin-3-amine is a potent tool for drug discovery, but its utility demands a
commensurate level of respect for its hazards. By integrating a deep understanding of its
chemical properties with robust engineering controls, stringent PPE protocols, and detailed
standard operating procedures, researchers can handle this compound safely and effectively.
The principles outlined in this guide—risk assessment, control implementation, and emergency
preparedness—form a comprehensive safety system that protects the most valuable asset in
any laboratory: the scientist.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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